Cas no 98604-39-8 (3,4-Dinitrobenzamide)

3,4-Dinitrobenzamide is a nitro-substituted benzamide derivative with the molecular formula C7H5N3O5. This compound is characterized by the presence of two nitro groups at the 3- and 4-positions of the benzene ring, which impart significant electron-withdrawing properties. It is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's high reactivity and stability under controlled conditions make it suitable for use in nitration and amidation reactions. Its crystalline form ensures ease of handling and storage. Analytical applications include its use as a reference standard in chromatographic and spectroscopic studies due to its well-defined structural properties.
3,4-Dinitrobenzamide structure
3,4-Dinitrobenzamide structure
Product Name:3,4-Dinitrobenzamide
CAS No:98604-39-8
MF:C7H5N3O5
MW:211.131701231003
CID:750541
PubChem ID:22411155
Update Time:2025-05-28

3,4-Dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3,4-dinitro-
    • 3,4-Dinitrobenzamide
    • HH-0716
    • DTXSID50625565
    • 98604-39-8
    • MFCD26383470
    • AKOS025393380
    • SCHEMBL1254186
    • MDL: MFCD26383470
    • Inchi: 1S/C7H5N3O5/c8-7(11)4-1-2-5(9(12)13)6(3-4)10(14)15/h1-3H,(H2,8,11)
    • InChI Key: CZJXPRIRONCXCN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 211.02292027g/mol
  • Monoisotopic Mass: 211.02292027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 401.1±30.0 °C at 760 mmHg
  • Flash Point: 196.4±24.6 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3,4-Dinitrobenzamide Security Information

3,4-Dinitrobenzamide Pricemore >>

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